Cas no 1000560-90-6 (3-Fluoro-4-(trifluoromethyl)benzeneethanol)

3-Fluoro-4-(trifluoromethyl)benzeneethanol is a fluorinated aromatic alcohol with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both fluorine and trifluoromethyl substituents, enhances electron-withdrawing properties, making it valuable for modifying reactivity in coupling reactions and other transformations. The compound’s stability and solubility in common organic solvents facilitate its use in fine chemical applications. Additionally, the presence of the hydroxyl group allows for further functionalization, enabling the synthesis of derivatives with tailored properties. This compound is particularly relevant in medicinal chemistry, where fluorinated motifs are sought after for their metabolic stability and bioavailability. Its precise synthesis and purity are critical for reproducible results in research and industrial applications.
3-Fluoro-4-(trifluoromethyl)benzeneethanol structure
1000560-90-6 structure
Product Name:3-Fluoro-4-(trifluoromethyl)benzeneethanol
CAS No:1000560-90-6
MF:C9H8F4O
MW:208.152836799622
CID:5057174
PubChem ID:103694742
Update Time:2025-06-07

3-Fluoro-4-(trifluoromethyl)benzeneethanol Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 3-fluoro-4-(trifluoromethyl)-
    • 2-[3-fluoro-4-(trifluoromethyl)phenyl]ethanol
    • 2-(3-Fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol
    • 3-Fluoro-4-(trifluoromethyl)benzeneethanol
    • Inchi: 1S/C9H8F4O/c10-8-5-6(3-4-14)1-2-7(8)9(11,12)13/h1-2,5,14H,3-4H2
    • InChI Key: IVAIIWIJJRTLNY-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(F)(F)F)CCO

Computed Properties

  • Exact Mass: 208.051
  • Monoisotopic Mass: 208.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2

3-Fluoro-4-(trifluoromethyl)benzeneethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B188895-10mg
3-Fluoro-4-(trifluoromethyl)benzeneethanol
1000560-90-6
10mg
$ 50.00 2022-06-07
TRC
B188895-50mg
3-Fluoro-4-(trifluoromethyl)benzeneethanol
1000560-90-6
50mg
$ 135.00 2022-06-07
TRC
B188895-100mg
3-Fluoro-4-(trifluoromethyl)benzeneethanol
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100mg
$ 230.00 2022-06-07
Enamine
EN300-1928402-1g
2-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
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$770.0 2023-09-17
Enamine
EN300-1928402-5g
2-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
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$2235.0 2023-09-17
Enamine
EN300-1928402-10g
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$3315.0 2023-09-17
Enamine
EN300-1928402-0.05g
2-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
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0.05g
$647.0 2023-09-17
Enamine
EN300-1928402-0.1g
2-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
1000560-90-6
0.1g
$678.0 2023-09-17
Enamine
EN300-1928402-0.25g
2-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
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0.25g
$708.0 2023-09-17
Enamine
EN300-1928402-0.5g
2-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
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